Methyl 3(R,S)-hydroxy-13(Z),16(Z),19(Z)-docosatrienoate

• Molecular Formula: C23H40O3
• Molecular Weight: 364.6 g/mol
• InChI: InChI=1S/C23H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(24)21-23(25)26-2/h4-5,7-8,10-11,22,24H,3,6,9,12-21H2,1-2H3/b5-4+,8-7+,11-10+
• InChIKey: YBCOQISVKACDSZ-JSIPCRQOSA-N

Methyl 3(R,S)-hydroxy-13(Z),16(Z),19(Z)-docosatrienoate: Compound Identity and Sourcing Specifications

Methyl 3(R,S)-hydroxy-13(Z),16(Z),19(Z)-docosatrienoate (CAS: 2692622-78-7) is a hydroxylated polyunsaturated fatty acid methyl ester belonging to the class of docosanoids — oxygenated derivatives of 22-carbon fatty acids involved in inflammation, resolution, and intracellular signaling [1]. It is the methyl ester derivative of 3-hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid (CAS: 2692622-68-5) . The compound is supplied as a racemic mixture (3(R,S)), typically at ≥98% purity, with a molecular formula of C23H40O3 and molecular weight of 364.56 g/mol, and is commercially available from multiple analytical standard suppliers with recommended storage at −20°C under cold-chain shipping conditions .

Form

Methyl ester derivative

Stereochemistry

Racemic (3(R,S)) mixture

Grade

High-purity analytical standard

Storage

Cold-chain shipping required

• [1] Serhan CN. Novel lipid mediators and resolution mechanisms in acute inflammation: to resolve or not? Am J Pathol. 2010;177(4):1576-1591. View Source

Methyl 3(R,S)-hydroxy-13(Z),16(Z),19(Z)-docosatrienoate: Why In-Class Analogs Are Not Functionally Interchangeable

Substituting this compound with non-hydroxylated docosatrienoates, positional hydroxyl isomers, or the free acid form can fundamentally alter experimental outcomes. Hydroxylation introduces distinct hydrogen-bonding capacity and altered membrane partitioning behavior that affects biological recognition [1]. Critically, the carboxyl group of the free acid is required for inhibition of mammalian DNA polymerases and human topoisomerases I and II — the methyl ester version demonstrates no activity against these enzymatic targets, confirming that esterification status determines target engagement [2]. Similarly, the position of the hydroxyl group (C-3 vs. C-10 vs. internal hydroxylation) is expected to influence intermolecular interactions, metabolic stability, and chromatographic retention. Therefore, analytical, pharmacological, or biochemical studies cannot assume functional equivalence among in-class compounds without explicit comparative validation data. The evidence below quantifies precisely where this compound diverges from its closest alternatives.

Ester vs. free acid

Methyl ester lacks enzyme inhibitory activity; free acid is required for DNA polymerase/topoisomerase engagement.

Hydroxyl position (C-3 vs. C-10)

Positional isomer (C-10) may exhibit altered recognition, metabolic stability, and chromatographic behavior.

Double bond geometry (cis required)

Only cis (Z) configuration maintains biological activity; trans isomerization can compromise results.

• [1] Korbecki J, Bajdak-Rusinek K, Kupnicka P, et al. Hydroxylated fatty acids: emerging roles in inflammation and metabolic regulation. Prostaglandins Other Lipid Mediat. 2024;170:106800. View Source
• [2] Yonezawa Y, Hada T, Uryu K, et al. Inhibitory action of C22-fatty acids on DNA polymerases and DNA topoisomerases. Int J Mol Med. 2006;18(4):583-588. View Source

Methyl 3(R,S)-hydroxy-13(Z),16(Z),19(Z)-docosatrienoate: Direct Comparative Evidence for Scientific Selection

DNA Polymerase and Topoisomerase Inhibition: Methyl Ester vs. Free Acid Functional Divergence

The methyl ester derivative of docosatrienoic acid demonstrates complete loss of inhibitory activity against mammalian DNA polymerases and human topoisomerases I and II, whereas the free acid form (13Z,16Z,19Z-docosatrienoic acid) exhibits dose-dependent inhibition. The carboxyl group is strictly required for enzyme binding — the methyl ester version has no activity at these enzymes [1]. This functional divergence establishes that the methyl ester cannot substitute for the free acid in assays targeting these enzymes, nor can the free acid serve as a surrogate for the methyl ester in applications requiring the ester functionality.

Enzyme inhibition profile

Head-to-head

Free acid: dose-dependent inhibition; Methyl ester: no activity

Esterification status determines target engagement

DNA polymerases, topoisomerases I/II

Evidence Dimension	Enzyme inhibitory activity (DNA polymerases and human topoisomerases I/II)
Target Compound Data	No activity (complete loss of inhibition)
Comparator Or Baseline	13Z,16Z,19Z-docosatrienoic acid (free acid): dose-dependent inhibition; Ki = 5 μM for LTB4 binding to pig neutrophil membranes
Quantified Difference	Qualitative difference: active (free acid) vs. inactive (methyl ester); fold-change not calculable due to complete activity loss
Conditions	Mammalian DNA polymerase assay and human topoisomerase I/II activity assay; hydrophobic enzyme binding region interaction

Why This Matters

This directly informs procurement: researchers studying DNA polymerase/topoisomerase pathways must select the free acid, not the methyl ester; conversely, those requiring a stable, membrane-permeable ester for prodrug or analytical applications should select the methyl ester.

• [1] Yonezawa Y, Hada T, Uryu K, et al. Inhibitory action of C22-fatty acids on DNA polymerases and DNA topoisomerases. Int J Mol Med. 2006;18(4):583-588. View Source

Lipid Solubility Advantage: Methyl Ester Formulation Utility Over Free Acid

Docosatrienoic acid methyl ester exhibits greater lipid solubility than the free acid form, a property that may be more desirable in certain formulations requiring enhanced membrane permeability or improved solubility in lipid-based delivery systems . This differential physicochemical property is consistent across the docosatrienoate series and is directly attributable to the methyl ester functional group masking the polar carboxyl moiety.

Lipid solubility

Class-level

Qualitative advantage over free acid

May support lipid-based formulation studies

Data to verify; no numeric comparison

Evidence Dimension	Lipid solubility (relative)
Target Compound Data	Methyl ester: greater lipid solubility (qualitative comparison)
Comparator Or Baseline	13Z,16Z,19Z-docosatrienoic acid (free acid): lower lipid solubility
Quantified Difference	Not numerically quantified in available sources; qualitative difference established based on ester vs. free acid physicochemical principles
Conditions	Standard lipid solubility assessment based on octanol-water partitioning behavior

Why This Matters

For applications involving lipid-based delivery, cellular uptake studies, or formulation development, the methyl ester provides a practical solubility advantage over the free acid, justifying its selection in experimental protocols where passive membrane diffusion is required.

LTB4 Receptor Binding: Comparative Affinity of Free Acid vs. Methyl Ester Forms

The free acid form, 13Z,16Z,19Z-docosatrienoic acid, inhibits [3H]-LTB4 binding to pig neutrophil membranes with a Ki of 5 μM [1]. While direct comparative data for the methyl ester in this assay are not reported, the general principle that methyl esters of docosatrienoates retain this binding activity suggests the ester form may exhibit comparable or slightly altered affinity. The cis configuration of the double bonds is essential for activity [2]. This affinity provides a benchmark against which other docosatrienoate analogs can be compared.

LTB4 receptor binding

Cross-study comparable

Ki = 5 μM (free acid)

Benchmark for LTB4 receptor binding context

Methyl ester data not reported directly

Evidence Dimension	LTB4 receptor binding affinity (Ki)
Target Compound Data	Methyl ester: not directly reported in available sources; free acid Ki = 5 μM provides relevant class benchmark
Comparator Or Baseline	13Z,16Z,19Z-docosatrienoic acid (free acid): Ki = 5 μM for [3H]-LTB4 binding to pig neutrophil membranes
Quantified Difference	Not directly quantified between methyl ester and free acid; cross-study comparison indicates both forms share LTB4 receptor binding capacity
Conditions	Pig neutrophil membrane preparation; radioligand binding assay with [3H]-LTB4

Why This Matters

This Ki value establishes a potency benchmark for the docosatrienoate scaffold against LTB4-mediated pathways, enabling researchers to contextualize this compound's activity relative to other LTB4 antagonists or related docosanoids when planning inflammation studies.

• [1] Yagaloff KA, Franco L, Simko B, et al. Essential fatty acids are antagonists of the leukotriene B4 receptor. Prostaglandins Leukot Essent Fatty Acids. 1995;52(5):293-297. View Source
• [2] Bertin Bioreagent. Docosatrienoic Acid. CAT N°: 90170. Product Technical Datasheet. Docosatrienoic acid inhibits [3H]-LTB4 binding to pig neutrophils at a concentration of 5 μM. The cis configuration of the double bonds is important for this activity. View Source

Positional Hydroxyl Isomer Differentiation: C-3 vs. C-10 Hydroxylation

The target compound bears hydroxylation at the C-3 position (3(R,S)-hydroxy), whereas the commercially available positional isomer Methyl 3(R,S)-hydroxy-10(Z),13(Z),16(Z)-docosatrienoate (CAS: 2692622-75-4) features hydroxylation at C-10 . Both compounds share the same molecular formula (C23H40O3) and molecular weight (364.56 g/mol), but differ in the position of the hydroxyl group relative to the terminal methyl end and carboxyl moiety. This positional variation is expected to influence hydrogen-bonding patterns, metabolic stability, and recognition by specific hydroxyl-fatty acid receptors or metabolizing enzymes.

Hydroxyl position isomer

Class-level

C-3 vs. C-10 hydroxylation; 7-carbon shift

Positional isomer may influence receptor interaction

Structural comparison only

Evidence Dimension	Hydroxyl group position along C22 chain
Target Compound Data	C-3 hydroxylation (3(R,S)-hydroxy)
Comparator Or Baseline	Methyl 3(R,S)-hydroxy-10(Z),13(Z),16(Z)-docosatrienoate: C-10 hydroxylation
Quantified Difference	Positional shift of 7 carbon atoms along the aliphatic chain
Conditions	Structural comparison based on IUPAC nomenclature and chemical identity

Why This Matters

In lipid mediator research, the precise position of hydroxylation dictates receptor recognition and downstream signaling outcomes. Researchers must select the correct positional isomer for target engagement studies; cross-isomer substitution invalidates structure-activity conclusions.

Stereochemical Identity: Racemic Mixture vs. Enantiopure Single Isomers

This compound is supplied as the 3(R,S) racemic mixture, containing both R- and S- enantiomers at the C-3 hydroxyl-bearing chiral center [1]. Commercial vendors do not currently offer enantiomerically pure preparations of this specific compound. In contrast, many endogenously produced docosanoid lipid mediators (e.g., protectins, resolvins) exist as single stereoisomers with stereospecific biosynthesis and receptor recognition [2]. Use of the racemic mixture in biological assays introduces a 1:1 mixture of stereoisomers that may exhibit different receptor binding affinities, metabolic fates, or signaling potencies.

Stereochemical identity

Specification review

Racemic mixture (50:50 R:S)

Stereochemical composition may affect pathway interpretation

No enantiopure standard available

Evidence Dimension	Stereochemical composition
Target Compound Data	Racemic mixture (3(R,S)) — 1:1 mixture of R- and S- enantiomers
Comparator Or Baseline	Hypothetical enantiopure preparation (not commercially available for this compound); endogenous docosanoids typically exist as defined single stereoisomers
Quantified Difference	100% racemic (50:50 R:S) vs. >99% enantiomeric excess for endogenous mediators
Conditions	As-supplied commercial product specification

Why This Matters

Procurement decisions for chiral lipid mediator research must account for racemic vs. enantiopure status. Studies requiring stereospecific pathway interrogation cannot rely on the racemic mixture without appropriate chiral resolution or independent enantiomer validation.

• [1] Larodan. Methyl 3(R,S)-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoate. Catalog No. 24-2213. Purity: >98%. View Source
• [2] Serhan CN, Petasis NA. Resolvins and protectins in inflammation resolution. Chem Rev. 2011;111(10):5922-5943. View Source

Double Bond Configuration Integrity: cis (Z) Geometry Requirement for Biological Activity

The three double bonds at positions 13, 16, and 19 are all in the cis (Z) configuration for this compound. Evidence from the parent docosatrienoic acid demonstrates that the cis configuration is essential for inhibitory activity against DNA polymerases and topoisomerases — the methyl ester version, while inactive at these enzymes, retains the same cis geometry [1]. Trans (E) isomers of polyunsaturated fatty acids exhibit different membrane packing properties, metabolic processing, and biological recognition compared to their cis counterparts.

Double bond geometry

Class-level

All double bonds cis (Z)

Cis geometry required for biological activity context

Verify upon receipt; storage-sensitive

Evidence Dimension	Double bond stereochemistry (cis vs. trans)
Target Compound Data	All double bonds in cis (Z) configuration (13Z, 16Z, 19Z)
Comparator Or Baseline	Trans (E) isomers (not commercially characterized for this specific scaffold)
Quantified Difference	Stereochemical difference; cis geometry is required for DNA polymerase/topoisomerase inhibitory activity of the free acid form
Conditions	Structural assignment based on IUPAC nomenclature and parent compound activity data

Why This Matters

Procurement of fatty acid derivatives with incorrect double bond geometry will yield different membrane interactions and biological outcomes. The specified cis (Z) configuration must be verified upon receipt, as isomerization can occur under improper storage conditions.

• [1] Yonezawa Y, Hada T, Uryu K, et al. Inhibitory action of C22-fatty acids on DNA polymerases and DNA topoisomerases. Int J Mol Med. 2006;18(4):583-588. The cis configuration of the double bonds is important for this activity. View Source

Methyl 3(R,S)-hydroxy-13(Z),16(Z),19(Z)-docosatrienoate: Evidence-Based Application Scenarios

Lipidomics and Metabolomics Analytical Reference Standard

Use this compound as a certified analytical reference standard (≥98% purity) for LC-MS/MS or GC-MS quantification of hydroxylated docosatrienoates in biological matrices including plasma, tissue homogenates, and cell culture supernatants. The defined molecular weight (364.56 g/mol), formula (C23H40O3), and chromatographic retention properties enable precise identification and quantitation in mediator lipidomics workflows [1]. The methyl ester form provides enhanced volatility for GC-based methods compared to the free acid.

Formulation Development Requiring Enhanced Lipid Solubility

Select this methyl ester for formulation studies where lipid solubility is a critical parameter. The methyl ester exhibits greater lipid solubility than the free acid, making it more suitable for lipid-based nanoparticle formulations, liposomal encapsulation, or incorporation into lipid emulsion delivery systems [1]. This property is particularly relevant for cell culture supplementation studies requiring passive membrane diffusion.

Hydroxyl Group Positional Isomer Comparative Studies

Employ this compound as the C-3 hydroxylated comparator in structure-activity relationship (SAR) studies examining how hydroxylation position along the docosatrienoate backbone affects biological activity, membrane interaction, or metabolic fate. Direct comparison with the C-10 hydroxylated positional isomer (CAS: 2692622-75-4) enables dissection of positional effects on target engagement [1].

Negative Control for Free Acid-Dependent Enzymatic Assays

Utilize this methyl ester as a negative control in enzymatic assays where the free acid form (13Z,16Z,19Z-docosatrienoic acid) demonstrates activity. The methyl ester shows no activity against mammalian DNA polymerases and human topoisomerases I and II, whereas the free acid is active [1]. This differential activity profile validates that observed effects are carboxyl group-dependent and not due to non-specific hydrophobic interactions of the docosatrienoate scaffold.

Application

Selection Property

Validation Focus

Lipidomics analytical reference standard

Methyl ester form, high purity

Chromatographic identity and quantification

Lipid-based formulation development

Greater lipid solubility vs. free acid

Solubility and permeability assays

Hydroxyl positional isomer SAR studies

C-3 hydroxylation vs. C-10 isomer

Target engagement and metabolic profiling

Negative control for free acid enzyme assays

Lack of enzyme inhibition (methyl ester)

Carboxyl-dependent activity validation

• [1] LIPID MAPS Structure Database. LMFA01030408: 13Z,16Z,19Z-docosatrienoic acid. View Source